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Compound of Interest

Compound Name: Barium thiosulfate

cat. No.: B1580492

An In-depth Technical Guide to the Synthesis of Barium Thiosulfate

This guide provides a comprehensive overview of the synthesis of barium thiosulfate
(BaS:20:s3), intended for researchers, scientists, and professionals in drug development and
chemical synthesis. It covers the primary synthesis reaction, detailed experimental protocols,
and key quantitative data.

Core Synthesis Reaction

The most prevalent and straightforward method for synthesizing barium thiosulfate is through
a direct precipitation or metathesis (ion exchange) reaction in an aqueous solution.[1] This
method leverages the low solubility of barium thiosulfate to drive the reaction to completion.

The primary reaction involves combining a solution of a soluble barium salt, typically barium
chloride (BaClz), with a solution of a soluble thiosulfate salt, such as sodium thiosulfate
(Naz2S203).[2][3] This results in the formation of a white crystalline precipitate of barium
thiosulfate monohydrate (BaS203-H20).[1][4]

The balanced chemical equation for this reaction is: BaClz (aq) + Na2S20s3 (aq) — BaSz20s (s)!
+ 2NaCl (aq)[3][5]

Alternative methods, though less common, include the reaction of thiosulfuric acid with barium
hydroxide and solid-state reactions.[1][6]

Quantitative Data Summary
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The following tables summarize key quantitative data for barium thiosulfate.

Table 1: Physical and Chemical Properties of Barium Thiosulfate

Property Value Source(s)
Molecular Formula BaS:20s [71[8]
Molecular Weight 249.46 g/mol [21[31[7]
Appearance White crystalline powder [2][3]
Density 3.45 g/cm3 [9]

Water Solubility 0.25 g /100 mL (at 15 °C) [2][3][10]
0.21g/100 g (at 18.5 °C) [11]

Solubility in Alcohol Insoluble [31[7]

- Loses H20 at 110 °C;
Decomposition Temp. [319]
Decomposes at ~220-228 °C

Table 2: Example Laboratory Synthesis Parameters
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Parameter Value Source(s)

Reactants

Barium Chloride Dihydrate

35.0¢9 [4]
(BaCl2:2H20)
Sodium Thiosulfate

355¢ [4]
Pentahydrate (Na2S203-5H20)
Solvent
Distilled Water 100 mL (for BaCl2) [4]
Process

) Ice-cold water (3 x 20 mL),
Washing Solvents [4]
95% alcohol

Result

Barium Thiosulfate
Product Form [4]
Monohydrate (BaS203-H20)

Reported Yield 95% [4]

Experimental Protocol: Precipitation Method

This section details a common laboratory procedure for the synthesis of barium thiosulfate
monohydrate via direct precipitation.[4]

Materials:

Barium chloride dihydrate (BaClz-2H20)

Sodium thiosulfate pentahydrate (Na2S203-5H20)

Distilled water

95% Ethanol

Beakers
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 Stirring rod or magnetic stirrer

e Suction filtration apparatus (e.g., Buchner funnel)
 Filter paper

Procedure:

e Prepare Reactant Solution: Dissolve 35 g of barium chloride dihydrate in 100 mL of distilled
water in a beaker. Stir until the salt is completely dissolved.

« Initiate Reaction: To the barium chloride solution, add 35.5 g of solid sodium thiosulfate
pentahydrate.

» Precipitation: Stir the mixture continuously. As the sodium thiosulfate dissolves, a white
precipitate of barium thiosulfate monohydrate will form.[4]

« Filtration: Separate the precipitate from the solution using suction filtration.

e Washing: Wash the collected precipitate on the filter with three 20 mL portions of ice-cold
distilled water to remove soluble impurities like sodium chloride.[4] Follow this with a wash
using a similar quantity of 95% alcohol to help displace the water.[4]

» Drying: Dry the final product in the air to obtain pure barium thiosulfate monohydrate.[4]
The reported yield for this procedure is approximately 95%.[4]

Synthesis Workflow Diagram

The following diagram illustrates the logical workflow of the precipitation method for
synthesizing barium thiosulfate.
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Caption: Workflow for Barium Thiosulfate synthesis via precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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